![molecular formula C19H14FN3O3S B3397760 2-(9-fluoro-4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide CAS No. 1021222-56-9](/img/structure/B3397760.png)
2-(9-fluoro-4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide
Overview
Description
Benzothieno[3,2-d]pyrimidin-4-one sulphonamide thio-derivatives are a class of compounds that have been studied for their anti-inflammatory properties . They have been found to interact with the active sites of the cyclooxygenase-2 (COX-2) enzyme .
Synthesis Analysis
The synthesis of similar compounds, benzodithienofuran (BDTF) and benzodithienothiophene (BDTT), has been achieved by the combination of an addition-elimination reaction, reduction, and Pd-catalyzed dehydrogenative cyclization .Molecular Structure Analysis
These compounds have been studied using molecular docking to understand the precise mechanism by which they interact with the COX-2 enzyme .Chemical Reactions Analysis
The reactions of these compounds with the COX-2 enzyme have been examined, and some derivatives have been found to exhibit interesting anti-inflammatory properties .Physical And Chemical Properties Analysis
The physical properties of these compounds have been investigated. For example, the newly synthesized BDTFs exhibited strong fluorescence compared with BDTTs .Scientific Research Applications
Synthesis and Conformation Studies
Thieno[3,2-d]pyrimidine derivatives, including the compound , have been synthesized and studied for their conformation . These molecules show a significant degree of helical distortion, which could have implications for their interactions with other molecules and their overall chemical behavior .
Anti-Inflammatory Applications
Some derivatives of benzothieno[3,2-d]pyrimidine, which includes the compound , have shown promising anti-inflammatory properties . These properties are related to their interactions with the active sites of the cyclooxygenase-2 (COX-2) enzyme .
Fluorescent Probes
The same derivatives that exhibit anti-inflammatory properties also demonstrate fluorescence . This suggests that they could potentially be used as fluorescent probes to detect tumors or monitor their progression, particularly in cancer cells that express the COX-2 enzyme .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(9-fluoro-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)-N-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN3O3S/c1-26-12-7-5-11(6-8-12)22-15(24)9-23-10-21-17-16-13(20)3-2-4-14(16)27-18(17)19(23)25/h2-8,10H,9H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHUGRJABJPRZEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC4=CC=CC(=C43)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(9-fluoro-4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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